Cas no 112240-09-2 (Butanoic acid,2-(acetylhydroxyamino)-)

• Product Name: Butanoic acid,2-(acetylhydroxyamino)-
• CAS No: 112240-09-2
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 129571
• Update Time: 2024-01-24

Butanoic acid,2-(acetylhydroxyamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(acetylhydroxyamino)-
• Butanoic acid, 2-(acetylhydroxyamino)-

• Inchi： 1S/C6H11NO4/c1-3-5(6(9)10)7(11)4(2)8/h5,11H,3H2,1-2H3,(H,9,10)
• InChI Key： XHRKIJTXCBUPTJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N(C(C)=O)O)CC

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.84